Uranium-240

Specification

• CAS No.: 15687-53-3
• Molecular Formula: U
• Molecular Weight: 240.05659 g/mol
• IUPAC Name: uranium-240
• Standard InChI: InChI=1S/U/i1+2
• Standard InChI Key: JFALSRSLKYAFGM-NJFSPNSNSA-N
• Isomeric SMILES: [240U]
• SMILES: [U]
• Canonical SMILES: [U]

Introduction

Physical and Chemical Properties

Uranium-240 contains 92 protons (as do all uranium isotopes) and 148 neutrons, giving it an atomic mass of approximately 240 atomic mass units. In chemical databases, it is identified by unique reference numbers, including CAS number 15687-53-3. The isotope can be represented in scientific notation as U-240, 240U, or uranium isotope of mass 240.

Nuclear Properties

The most distinctive nuclear property of uranium-240 is its half-life of 14 hours, which characterizes its relatively rapid radioactive decay compared to the more stable uranium isotopes. This short half-life contributes to the challenges in studying this isotope but also makes it valuable as a time-sensitive indicator in nuclear forensics.

Physical Data

The following table summarizes the key physical properties of uranium-240 compared to other common uranium isotopes:

Property	Uranium-240	Uranium-238	Uranium-235	Uranium-234
Atomic mass (Da)	240.05659	238.050 79	235.043 928	234.040 950
Natural abundance	Negligible	0.992742	0.007204	0.000054
Half-life	14 hours	4.463×10^9 years	7.04×10^8 years	~245,500 years
Primary decay mode	β- decay	α decay	α decay	α decay

Production and Formation

Neutron Capture Process

Uranium-240 is primarily produced through the neutron capture reaction of uranium-239, represented as 239U(n,γ)240U. This reaction is significant in both controlled nuclear environments and during nuclear detonations. The formation process begins with uranium-238, which captures a neutron to form uranium-239. Uranium-239 may then capture an additional neutron to form uranium-240.

Measurement Challenges

The measurement of the 239U(n,γ)240U reaction cross-section presents significant challenges due to the short half-life of uranium-239 (23.45 minutes), which makes producing a suitable target for irradiation nearly impossible. Only two experimental measurements of this cross-section have been recorded, resulting in poor agreement and large uncertainty. Furthermore, these experiments were conducted at relatively low neutron energy rather than at higher energies relevant to mission applications.

Recent Advancements

Recent research at Lawrence Livermore National Laboratory has demonstrated the feasibility of experimental measurement of the 239U(n,γ)240U reaction cross-section using accelerator mass spectrometric (AMS) measurements of irradiated depleted uranium targets. AMS offers the advantage of being insensitive to other radioactive isotopes and molecular isobars, allowing for greater sensitivity than other methods.

Detection and Measurement

Analytical Techniques

The detection of uranium-240 requires sophisticated analytical methods due to its short half-life and typically low concentration in samples. Accelerator mass spectrometry (AMS) has emerged as a particularly effective technique for measuring uranium-240, as it offers superior sensitivity compared to conventional methods.

Isotopic Analysis

Isotopic analysis of uranium samples can reveal the presence of anthropic (human-made) uranium through several indicators:

• Deviation from the natural 238U/235U ratio of 137.88

• Presence of uranium-236, which is a clear indicator of anthropic uranium

• Altered 234U/238U ratios

These indicators help scientists distinguish between natural uranium deposits and those that have been affected by human nuclear activities.

Sample Processing

For accurate detection, samples must be carefully processed to preserve the integrity of the uranium isotopes. This typically involves:

• Sample acidification

• Strong acid leaching of sample containers

• Chemical separation to isolate uranium from interfering elements

• Precise measurement using calibrated instruments

Applications and Significance

Nuclear Forensics

Uranium-240 serves as an important signature in nuclear forensics, providing critical information about the source and nature of nuclear materials. Its presence and concentration can help attribute illicit use of nuclear weapons and enhance the robustness of radiochemical assessments of historical nuclear tests.

Nuclear Weapons Science

As a product of nuclear weapon detonation, uranium-240 plays a significant role in stockpile radiochemistry. Its formation during nuclear events makes it a valuable indicator for verifying the performance and characteristics of nuclear devices.

Environmental Monitoring

The detection of anthropic uranium, including uranium-240, in environmental samples such as groundwater can indicate contamination from nuclear activities. Studies at facilities like the Idaho National Engineering and Environmental Laboratory have utilized uranium isotopic analysis to identify and characterize anthropic uranium in groundwater samples.

Decay Characteristics

Decay Process

Uranium-240 decays primarily through beta emission, which involves the conversion of a neutron to a proton, resulting in the emission of an electron (beta particle) and an antineutrino. This decay transforms uranium-240 into neptunium-240, which subsequently undergoes its own decay process.

Mathematical Modeling

The radioactive decay of uranium-240 follows a standard exponential decay function. For a sample with an initial amount and a half-life of 14 hours, the amount A(t) remaining after t hours can be calculated using:

A(t) = A₀(1/2)^(t/14)

where A₀ is the initial amount of uranium-240.

For example, in a sample initially containing 3200 grams of uranium-240, the amount remaining after 40 hours would be significantly reduced due to the isotope's short half-life.

Current Research and Future Directions

Cross-Section Measurements

Recent research has focused on improving the measurement of the 239U(n,γ)240U reaction cross-section at higher neutron energies, for which no experimental data currently exist. These efforts aim to enhance the fidelity and robustness of radiochemical assessments related to nuclear security.

Enhanced Detection Methods

Ongoing development of more sensitive detection methods continues to improve our ability to identify and quantify uranium-240 in complex samples. This research supports nuclear nonproliferation efforts and enhances environmental monitoring capabilities.

Nuclear Data Enhancement

Projects at national laboratories are working to provide improved nuclear data related to uranium-240, which will support mission-critical applications in nuclear security and forensics. These efforts align with national priorities in nuclear threat reduction and weapons science.